Cas no 1805992-95-3 (Methyl 6-chloro-4-(difluoromethyl)-2-fluoropyridine-3-acetate)

• Product Name: Methyl 6-chloro-4-(difluoromethyl)-2-fluoropyridine-3-acetate
• CAS No: 1805992-95-3
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4866361
• Update Time: 2025-10-28

Methyl 6-chloro-4-(difluoromethyl)-2-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-4-(difluoromethyl)-2-fluoropyridine-3-acetate

• Inchi： 1S/C9H7ClF3NO2/c1-16-7(15)3-5-4(8(11)12)2-6(10)14-9(5)13/h2,8H,3H2,1H3
• InChI Key： JBWOQQOTGJVZNF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(C(=N1)F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-chloro-4-(difluoromethyl)-2-fluoropyridine-3-acetate

Comprehensive Overview of Methyl 6-chloro-4-(difluoromethyl)-2-fluoropyridine-3-acetate (CAS No. 1805992-95-3)

Methyl 6-chloro-4-(difluoromethyl)-2-fluoropyridine-3-acetate (CAS No. 1805992-95-3) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a chloro group at the 6-position and a methyl acetate moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in developing next-generation pesticides and small-molecule therapeutics, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound’s CAS number 1805992-95-3 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its pyridine core is a hallmark of many FDA-approved drugs, highlighting its relevance in medicinal chemistry. Recent studies emphasize its utility in catalysis and material science, particularly in designing fluorinated building blocks for high-performance polymers. As industries shift toward green chemistry, the compound’s synthetic pathways are being optimized to reduce environmental impact, addressing key concerns like carbon footprint reduction and waste minimization.

In agrochemical applications, Methyl 6-chloro-4-(difluoromethyl)-2-fluoropyridine-3-acetate is investigated for its herbicidal and fungicidal properties. Its difluoromethyl group enhances bioavailability and target binding, a feature highly sought after in crop protection agents. With the rise of precision farming, this compound’s potential to improve pest resistance management aligns with global food security initiatives. Furthermore, its stability under various environmental conditions makes it a candidate for sustainable formulations, a trending topic in agricultural innovation.

From a synthetic perspective, the compound’s fluorine atoms contribute to its metabolic stability, a trait critical for pharmaceutical intermediates. Its methyl ester functionality allows for facile derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. This adaptability is crucial in hit-to-lead optimization, a process dominating modern drug discovery pipelines. Notably, its compatibility with cross-coupling reactions expands its utility in constructing complex molecular architectures, a hot topic in organic synthesis forums.

Market trends indicate rising interest in fluorinated compounds like CAS 1805992-95-3, driven by their efficacy in addressing drug-resistant pathogens and pesticide-resistant weeds. Analysts link this demand to broader themes such as One Health and circular economy, where multifunctional chemicals play a pivotal role. As regulatory frameworks evolve, the compound’s safety profile and ecotoxicological data are under scrutiny, reflecting the industry’s focus on responsible innovation.

In conclusion, Methyl 6-chloro-4-(difluoromethyl)-2-fluoropyridine-3-acetate exemplifies the convergence of chemical ingenuity and application-driven research. Its multifaceted uses—from pharmaceutical scaffolds to agrochemical leads—underscore its value in addressing contemporary challenges. As scientific and industrial communities prioritize sustainability and efficiency, this compound is poised to remain a focal point in advanced material and life sciences discourse.